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Compound of Interest

Compound Name: Estradiol

Cat. No.: B1174388

For researchers, scientists, and drug development professionals, the specificity of an antibody
is paramount. In the realm of steroid hormone immunoassays, the potential for cross-reactivity
of estradiol antibodies with other structurally similar hormones is a critical consideration that
can significantly impact experimental outcomes. This guide provides an objective comparison
of estradiol antibody performance across different platforms, supported by experimental data,
to aid in the selection of the most appropriate assay for your research needs.

The structural similarity among steroid hormones, all derived from a common
cyclopentanoperhydrophenanthrene ring structure, presents a formidable challenge to the
specificity of immunoassays. An antibody raised against estradiol may exhibit off-target
binding to other endogenous or synthetic steroids, leading to inaccurate quantification and
potentially erroneous conclusions. Understanding the cross-reactivity profile of an estradiol
antibody is therefore essential for the reliable measurement of this key hormone.

Comparative Analysis of Cross-Reactivity

The following table summarizes the percentage of cross-reactivity of various estradiol
immunoassays with a panel of structurally related steroid hormones. This data has been
compiled from publicly available product inserts and scientific literature. It is important to note
that cross-reactivity can vary between antibody lots, and this table should be used as a
comparative guide.
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Beckman
. Thermo Fisher  Another Coulter
Steroid Roche Elecsys L .
. Scientific Commercial Access
Hormone Estradiol 1I[1] . . .
ELISA Kit[2] ELISA Kit[3] Sensitive
Estradiol
Estradiol 100% 100% 100% 100%
Potential for
Estrone 0.54% Not Specified 2.10% )
interference[4][5]
Potential for
Estriol <0.05% Not Specified 1.50% )
interference
17a-Estradiol Not Specified Not Specified 0.30% Not Specified
Estrone-3- - -~ -~ Potential for
Not Specified Not Specified Not Specified )
Sulfate interference[4][5]
Progesterone <0.05% Not Specified <0.01% Not Specified
Testosterone <0.05% Not Specified <0.01% Not Specified
Cortisol <0.05% Not Specified <0.01% Not Specified
Cortisone Not Specified Not Specified <0.01% Not Specified
DHEA-Sulphate <0.05% Not Specified <0.01% Not Specified
5a-
Dihydrotestoster Not Specified Not Specified <0.01% Not Specified
one
Cross-reactivity o
- ] - Cross-reactivity
Fulvestrant Not Specified confirmed[6][7][8] Not Specified

El

confirmed[6][7][8]

Note: "Not Specified" indicates that data was not readily available in the reviewed sources. It is

recommended to consult the manufacturer's specific product documentation for the most

current and complete information.
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The Basis of Cross-Reactivity: Structural
Similarities
The degree of cross-reactivity is fundamentally linked to the structural homology between

estradiol and other steroid hormones. Minor differences in functional groups attached to the

core steroid structure can be sufficient for a specific antibody to distinguish between molecules,
but often they are not.
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Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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